Cas no 108813-08-7 ((2S)-2-(4-chlorophenoxy)butanoic acid)
(2S)-2-(4-chlorophenoxy)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-(4-chlorophenoxy)-, (2S)-
- (2S)-2-(4-chlorophenoxy)butanoic acid
- EN300-23926635
- CHEMBL281602
- SCHEMBL8935879
- 108813-08-7
-
- Inchi: 1S/C10H11ClO3/c1-2-9(10(12)13)14-8-5-3-7(11)4-6-8/h3-6,9H,2H2,1H3,(H,12,13)/t9-/m0/s1
- InChI Key: CEJKAKCQVUWNNA-VIFPVBQESA-N
- SMILES: ClC1C=CC(=CC=1)O[C@H](C(=O)O)CC
Computed Properties
- Exact Mass: 214.03973
- Monoisotopic Mass: 214.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- PSA: 46.53
(2S)-2-(4-chlorophenoxy)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-23926635-0.05g |
(2S)-2-(4-chlorophenoxy)butanoic acid |
108813-08-7 | 95% | 0.05g |
$2755.0 | 2024-06-19 |
(2S)-2-(4-chlorophenoxy)butanoic acid Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (2S)-2-(4-chlorophenoxy)butanoic acid
(2S)-2-(4-Chlorophenoxy)butanoic Acid (CAS No. 108813-08-7): A Comprehensive Overview
(2S)-2-(4-Chlorophenoxy)butanoic acid (CAS No. 108813-08-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structure, which includes a 4-chlorophenoxy group and a butanoic acid moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.
The chiral center at the second carbon position of the butanoic acid chain imparts specific stereochemical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications. The presence of the 4-chlorophenoxy group further enhances its reactivity and selectivity in chemical reactions, making it an attractive candidate for drug development.
In recent years, significant advancements have been made in understanding the chemical and biological properties of (2S)-2-(4-Chlorophenoxy)butanoic acid. Research has focused on its potential as a lead compound for developing new drugs targeting various diseases, including cardiovascular disorders, metabolic syndromes, and neurodegenerative conditions. The compound's ability to modulate specific biological pathways and receptors has been extensively studied, providing valuable insights into its mechanism of action.
Synthesis and Characterization: The synthesis of (2S)-2-(4-Chlorophenoxy)butanoic acid involves several well-established organic reactions. One common approach is the reaction of 4-chlorophenol with an appropriate butyryl chloride derivative, followed by enantioselective reduction to introduce the chiral center. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to characterize the compound's structure and purity.
Biological Activity: Studies have shown that (2S)-2-(4-Chlorophenoxy)butanoic acid exhibits potent biological activity. For instance, it has been found to inhibit specific enzymes involved in lipid metabolism, making it a potential candidate for treating hyperlipidemia. Additionally, its ability to cross the blood-brain barrier has led to investigations into its neuroprotective properties, particularly in models of Alzheimer's disease and Parkinson's disease.
Clinical Applications: The therapeutic potential of (2S)-2-(4-Chlorophenoxy)butanoic acid has been explored in preclinical studies. In animal models, it has demonstrated efficacy in reducing cholesterol levels and improving insulin sensitivity. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing research is also focusing on optimizing its pharmacokinetic properties to enhance its therapeutic index.
Safety and Toxicology: Safety assessments are a critical aspect of drug development. Preclinical toxicology studies have indicated that (2S)-2-(4-Chlorophenoxy)butanoic acid is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its long-term use is safe and effective.
FUTURE DIRECTIONS: The future of (2S)-2-(4-Chlorophenoxy)butanoic acid in pharmaceutical research looks promising. Ongoing studies are exploring its potential as a multi-target ligand capable of modulating multiple biological pathways simultaneously. This approach could lead to more effective treatments for complex diseases that involve multiple pathophysiological mechanisms.
In conclusion, (2S)-2-(4-Chlorophenoxy)butanoic acid (CAS No. 108813-08-7) is a versatile and promising compound with significant potential in drug discovery and development. Its unique chemical structure and biological activity make it an important focus for researchers aiming to develop novel therapeutics for a wide range of diseases.
108813-08-7 ((2S)-2-(4-chlorophenoxy)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)